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Compound of Interest
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Cat. No.: B3056300 Get Quote

Lanasol Yellow 4G: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

Abstract
Lanasol Yellow 4G, also known as C.I. Reactive Yellow 37, is a reactive azo dye recognized

for its utility in various industrial and scientific applications. While its primary role is in the textile

industry for dyeing wool and other fibers, it also serves as a fluorescent marker in biological

research. This technical guide provides a comprehensive overview of the fundamental

applications of Lanasol Yellow 4G, with a focus on its properties and established uses. It is

important to note that, despite its application in biological contexts as a dye, there is a

significant lack of evidence in the scientific literature to support its use as a modulator of

specific signaling pathways or as a pharmacological agent in drug development. This document

summarizes the available data, details experimental protocols for its primary applications, and

provides visualizations of relevant workflows.

Chemical and Physical Properties
Lanasol Yellow 4G is a complex synthetic molecule. Its chemical structure and properties are

summarized in the table below.
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Property Value Reference

Chemical Name C.I. Reactive Yellow 37 [1]

CAS Number 12237-16-0 [1]

Molecular Formula C₂₂H₁₆N₄Na₂O₉S₃ [1]

Molecular Weight 622.56 g/mol [1]

Class Single azo dye [1]

Appearance Yellow powder

Solubility Soluble in water

Primary Application: Reactive Dye in the Textile
Industry
The principal application of Lanasol Yellow 4G is as a reactive dye for wool, silk, and other

protein-based fibers. Reactive dyes form a covalent bond with the fiber, resulting in high wash

fastness. The dyeing process is typically carried out in an acidic bath.

Experimental Protocol: Dyeing of Wool with Lanasol
Yellow 4G
This protocol is a generalized procedure based on common practices for reactive dyes.

Materials:

Lanasol Yellow 4G

Wool fabric

Acetic acid (for pH adjustment)

Sodium sulfate (leveling agent)

Washing-off agent
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Laboratory dyeing machine or water bath with stirrer

pH meter

Spectrophotometer (for color measurement)

Procedure:

Preparation of the Dyebath:

Prepare a stock solution of Lanasol Yellow 4G.

Fill the dyeing vessel with water and add the required amount of dye stock solution.

Add sodium sulfate as a leveling agent.

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

Dyeing Process:

Immerse the wetted wool fabric in the dyebath.

Gradually raise the temperature of the dyebath to 90-100°C over 30-45 minutes.

Maintain this temperature for 60-90 minutes, ensuring continuous agitation.

Fixation:

The covalent bonding of the dye to the fiber occurs at this elevated temperature.

Washing-off:

After dyeing, rinse the fabric thoroughly with cold water.

Perform a washing-off step with a suitable detergent at 60-70°C to remove any unfixed

dye.

Rinse again with cold water and dry the fabric.
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Workflow for Textile Dyeing:

Dyebath Preparation

Dyeing Process

Post-Treatment
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Final Rinse
and Dry
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A simplified workflow for the application of Lanasol Yellow 4G in textile dyeing.

Application in Fundamental Research: A
Fluorescent Marker
In a research context, Lanasol Yellow 4G is categorized as a fluorescent dye. Such dyes are

instrumental in various biological experiments for visualizing cellular structures, tracking

biomolecules, and assessing cell viability.

General Experimental Protocol: Fluorescent Staining of
Cells
This is a generalized protocol for using a fluorescent dye like Lanasol Yellow 4G for cell

staining. Specific concentrations and incubation times would need to be optimized for different

cell types and applications.

Materials:

Lanasol Yellow 4G

Cell culture medium

Phosphate-buffered saline (PBS)

Cultured cells on coverslips or in microplates

Fluorescence microscope

Procedure:

Preparation of Staining Solution:

Prepare a stock solution of Lanasol Yellow 4G in a suitable solvent (e.g., water or

DMSO).

Dilute the stock solution to the desired working concentration in cell culture medium or

PBS.
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Cell Staining:

Wash the cultured cells with PBS to remove any residual medium.

Incubate the cells with the Lanasol Yellow 4G staining solution for a predetermined time

(e.g., 15-30 minutes) at a controlled temperature (e.g., 37°C).

Protect the cells from light during incubation.

Washing:

Remove the staining solution and wash the cells several times with PBS to remove any

unbound dye.

Visualization:

Mount the coverslips on microscope slides or view the microplates directly using a

fluorescence microscope with the appropriate filter set for the excitation and emission

wavelengths of Lanasol Yellow 4G.

Logical Workflow for Cellular Staining and Visualization:
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A generalized workflow for fluorescent cellular staining using Lanasol Yellow 4G.
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Environmental and Toxicological Profile
As a synthetic azo dye, Lanasol Yellow 4G has been the subject of environmental research,

primarily focusing on its removal from textile effluents. Azo dyes can be of environmental

concern due to their persistence and potential for the formation of harmful aromatic amines.

Toxicological Data Summary
The Material Safety Data Sheet (MSDS) for Lanasol Yellow 4G provides some toxicological

information.

Endpoint Result Reference

Oral LD50 (Rat) > 2000 mg/kg (Slightly toxic)

Eye Irritation (Rabbit) Non-irritant

Sensitization
May cause sensitization by

inhalation and skin contact

Status in Drug Development and Signaling Pathway
Research
A thorough review of the scientific literature reveals a lack of studies investigating Lanasol
Yellow 4G as a modulator of specific biological signaling pathways or as a candidate for drug

development. Its chemical structure as a reactive dye is optimized for binding to fibers rather

than for specific interactions with biological targets such as enzymes or receptors. Therefore,

for researchers in drug development, its utility is likely limited to its role as a fluorescent stain

for visualization purposes, rather than as a bioactive compound for therapeutic research.

Conclusion
Lanasol Yellow 4G is a well-established reactive azo dye with primary applications in the

textile industry and as a fluorescent marker in biological research. While it is a useful tool for

visualization, there is currently no evidence to suggest its application as a modulator of cellular

signaling or as a pharmacological agent. Researchers in drug development should be aware of
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its established uses and the current limitations of its application in their field. Further research

would be necessary to explore any potential bioactivities beyond its function as a dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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